Cas no 60427-79-4 (4-methoxy-6-[(e)-2-(3,4,5-trimethoxyphenyl)ethenyl]pyran-2-one)

• Product Name: 4-methoxy-6-[(e)-2-(3,4,5-trimethoxyphenyl)ethenyl]pyran-2-one
• CAS No: 60427-79-4
• MF: C₁₇H₁₈O₆
• MW: 318.321225643158
• CID: 952064
• PubChem ID: 6172049
• Update Time: 2025-04-19

4-methoxy-6-[(e)-2-(3,4,5-trimethoxyphenyl)ethenyl]pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-[(e)-2-(3,4,5-trimethoxyphenyl)ethenyl]pyran-2-one
• NSC-280831
• NSC280831
• 60427-79-4
• DTXSID90422151

• Inchi： 1S/C17H18O6/c1-19-13-9-12(23-16(18)10-13)6-5-11-7-14(20-2)17(22-4)15(8-11)21-3/h5-10H,1-4H3/b6-5+
• InChI Key： HWIYTKPJFKWVRE-AATRIKPKSA-N
• SMILES： O(C)C1C(=CC(/C=C/C2=CC(=CC(=O)O2)OC)=CC=1OC)OC

Computed Properties

• Exact Mass: 318.11034
• Monoisotopic Mass: 318.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones Kavalactones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones